Cas no 2138193-02-7 (4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]-)

• Product Name: 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]-
• CAS No: 2138193-02-7
• MF: C₉H₁₈F₂N₂O₂
• MW: 224.248229503632
• CID: 5280475
• Update Time: 2025-07-22

4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]-

• Inchi： 1S/C9H18F2N2O2/c1-15-5-4-13-6-8(14)2-3-12-7-9(8,10)11/h12-14H,2-7H2,1H3
• InChI Key： GLQSZVNNQLDZNB-UHFFFAOYSA-N
• SMILES： N1CCC(CNCCOC)(O)C(F)(F)C1

Additional information on 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]-

Introduction to 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl] and Its Significance in Modern Chemical Research

4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl], identified by the CAS number 2138193-02-7, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine atoms and an amine group appended to a piperidine backbone suggests a rich chemical space for functionalization and interaction with biological targets.

The compound's structure is notable for its dual functionality: the 3,3-difluoro substitution pattern enhances its lipophilicity and metabolic stability, while the [(2-methoxyethyl)amino]methyl side chain introduces a polar, nucleophilic moiety that can participate in hydrogen bonding or coordinate with metal ions. Such structural attributes make it a promising candidate for further derivatization and exploration in synthetic chemistry.

In recent years, there has been a growing emphasis on the development of fluorinated heterocycles as pharmacophores. Fluorine atoms are widely incorporated into drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The 3,3-difluoro substituents in 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl] contribute to these desirable characteristics, making it an attractive scaffold for medicinal chemists.

The amine group in the molecule serves as a versatile handle for further chemical modifications. It can be readily functionalized through reductive amination, acylation, or alkylation reactions to introduce additional pharmacological properties. This flexibility is particularly valuable in the context of hit-to-lead optimization, where rapid diversification of a core structure is often required.

Moreover, the (2-methoxyethyl)amino moiety adds another layer of complexity to the compound's interactions. The methoxy group can influence electronic properties through resonance effects, while the ethyl chain provides steric bulk that may affect binding orientation. Such features are critical for designing molecules that exhibit high specificity toward biological targets.

Recent advances in computational chemistry have enabled more efficient screening of novel compounds like 4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl]. Molecular docking simulations and quantum mechanical calculations can predict binding affinities and metabolic pathways with increasing accuracy. These tools have been instrumental in guiding synthetic efforts toward optimizing pharmacological profiles.

The compound's potential relevance extends beyond traditional pharmaceutical applications. Its structural motifs are also found in agrochemicals and materials science, where fluorinated piperidine derivatives exhibit unique properties such as enhanced durability or improved bioavailability. As research continues to uncover new uses for fluorinated heterocycles, compounds like this one may find niche applications in unexpected fields.

In conclusion,4-Piperidinol, 3,3-difluoro-4-[[(2-methoxyethyl)amino]methyl] (CAS no. 2138193-02-7) represents a compelling example of how structural complexity can be leveraged to develop molecules with tailored properties. Its combination of fluorine substitution and functional amine groups makes it a valuable asset for synthetic chemists and medicinal chemists alike. As our understanding of molecular interactions deepens through interdisciplinary research,this compound is poised to play an important role in future discoveries.